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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B7767911 Get Quote

Technical Overview of 1,4-Dichlorobenzene
This document provides a concise summary of the fundamental chemical properties of 1,4-
Dichlorobenzene, a compound of interest in various research and industrial applications. The

following sections detail its molecular formula and weight, presented for clarity and quick

reference for researchers, scientists, and professionals in drug development.

Core Chemical Data
1,4-Dichlorobenzene, also known as p-dichlorobenzene (p-DCB), is an organic compound

consisting of a benzene ring with two chlorine atoms substituted at opposing positions on the

ring.[1] It is a colorless to white crystalline solid with a characteristic mothball-like odor.[1] This

compound is utilized as a disinfectant, pesticide, and deodorant.[1] It also serves as a

precursor in the production of the polymer poly(p-phenylene sulfide).[1]

The fundamental properties of 1,4-Dichlorobenzene are summarized in the table below.

Property Value

Molecular Formula C₆H₄Cl₂

Molecular Weight 147.00 g/mol

Table 1: Molecular Formula and Molecular Weight of 1,4-Dichlorobenzene.[1]
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Logical Relationship of Molecular Formula and
Weight
The molecular weight of a compound is derived from the sum of the atomic weights of its

constituent atoms, as defined by its molecular formula. The diagram below illustrates this

fundamental relationship for 1,4-Dichlorobenzene.

Molecular Formula
C₆H₄Cl₂

Atomic Weights
C: 12.01 u
H: 1.008 u
Cl: 35.45 u

determines constituent atoms

Molecular Weight
147.00 g/mol

summation of atomic weights

Click to download full resolution via product page

Figure 1: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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